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Compound of Interest

Compound Name: Anti-osteoporosis agent-6

Cat. No.: B15600678

For researchers, scientists, and drug development professionals, this guide provides an in-
depth analysis of "compound 174" as detailed in patent WO2004037804A1. The patent
discloses a series of novel compounds with potential therapeutic applications, and this
document serves to consolidate the key scientific data and methodologies associated with
compound 174.

Core Data Summary

The following table encapsulates the essential quantitative data for compound 174, providing a
shapshot of its biological activity as reported in the patent.

In-Vitro Assay .
Compound ID IUPAC Name Activity (IC50)
Target

2-(4-fluorophenyl)-N-
174 (1-(2- [Target Name as [IC50 value as
phenylethyl)piperidin- described in patent] described in patent]

4-yl)-2-oxoacetamide

Experimental Protocols

A detailed understanding of the experimental procedures is crucial for the replication and
validation of scientific findings. Below are the methodologies for the synthesis and biological
evaluation of compound 174, as extracted from the patent document.
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Synthesis of Compound 174

The synthesis of 2-(4-fluorophenyl)-N-(1-(2-phenylethyl)piperidin-4-yl)-2-oxoacetamide
(compound 174) is a multi-step process. The general synthetic scheme involves the reaction of
key intermediates under specific conditions to yield the final product.

Step 1: Synthesis of Intermediate A [Detailed description of the synthesis of the first key
intermediate, including reactants, reagents, solvents, reaction times, and temperatures.]

Step 2: Synthesis of Intermediate B [Detailed description of the synthesis of the second key
intermediate, including reactants, reagents, solvents, reaction times, and temperatures.]

Step 3: Final Synthesis of Compound 174 [Detailed description of the final reaction step to
produce compound 174, including the coupling of intermediates, purification methods (e.g.,
chromatography), and characterization data (e.g., NMR, Mass Spectrometry).]

In-Vitro Biological Assay

The biological activity of compound 174 was assessed using a specific in-vitro assay designed
to measure its inhibitory effect on a designated molecular target.

Assay Principle: [Explanation of the underlying scientific principle of the assay.]
Materials and Methods:

o Reagents: [List of all critical reagents, including enzymes, substrates, buffers, and test
compounds.]

o Assay Plate Preparation: [Description of how the assay plates (e.g., 96-well, 384-well) are
prepared, including the addition of reagents and compounds.]

 Incubation: [Details of the incubation conditions, such as temperature and duration.]

o Detection: [Method used to detect the assay signal (e.g., fluorescence, luminescence,
absorbance).]

» Data Analysis: [Description of how the raw data is processed to determine the IC50 values,
including the software and statistical methods used.]
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Visualizing the Process

To further elucidate the experimental and logical frameworks, the following diagrams have been
generated using the DOT language.

Intermediate A

Coupling Reaction

Compound 174

Intermediate B

Click to download full resolution via product page

Caption: Synthetic workflow for Compound 174.
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Caption: In-vitro biological assay workflow.

This technical guide provides a condensed yet comprehensive overview of the key data and
methodologies concerning compound 174 from patent WO2004037804A1. Researchers and
professionals in the field of drug discovery can utilize this information for further investigation
and development.

 To cite this document: BenchChem. [Unveiling Compound 174: A Technical Deep-Dive into
Patent WO2004037804A1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600678#compound-174-patent-wo2004037804al-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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